1-(Furan-2-ylmethyl)-3-(1-(6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-yl)urea

• IUPAC Name: 1-(furan-2-ylmethyl)-3-[1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]urea
• InChI: InChI=1S/C16H18F3N5O2/c17-16(18,19)13-8-14(22-10-21-13)24-5-3-11(4-6-24)23-15(25)20-9-12-2-1-7-26-12/h1-2,7-8,10-11H,3-6,9H2,(H2,20,23,25)
• InChI Key: RKNDHZDUPNQRPT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC(=O)NCC2=CC=CO2)C3=NC=NC(=C3)C(F)(F)F
• Molecular Formula: C16H18F3N5O2
• Molecular Weight: 369.34 g/mol

Description

1-(Furan-2-ylmethyl)-3-(1-(6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-yl)urea is a chemical compound that has been studied for its potential use in scientific research. This compound has shown promise in various research applications due to its unique chemical structure and mechanism of action.

Scientific Research Applications

Synthesis and Bioactivity

The synthesis of derivatives related to 1-(Furan-2-ylmethyl)-3-(1-(6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-yl)urea has been explored, with specific compounds demonstrating significant bioactivity against a range of pathogens. For example, 1-((2-Carbamoylguanidino)(furan-2-ylmethyl)urea was synthesized and showed susceptibility against Escherichia coli, Salmonella typhi, and Staphylococcus aureus, suggesting potential for medicinal use and drug development (Donlawson et al., 2020).

Novel Synthesis Approaches

Research has also focused on novel synthesis methods for creating derivatives of this compound. For instance, synthesis involving the reaction of furan-2-carboximidamides with (dicarboxyiodo)benzenes led to the formation of N1-acyl-N1-(2-furyl)ureas via a carbodiimide rearrangement, showcasing an innovative approach to generating derivatives with potentially unique biological activities (Bobošíková et al., 2001).

Chemical Characterization and Bioactivity

Further studies have characterized the chemical structure of synthesized compounds and evaluated their bioactivity. The study by Orie et al. (2019) on the synthesis of 1,1-bis(2-Carbamoylguanidino)furan-2-ylmethane provided insights into the chemical properties and potential biological applications of these derivatives, including their bioactivity against various microorganisms (Orie et al., 2019).

Potential Antiprotozoal Applications

Additionally, research into dicationic imidazo[1,2-a]pyridines and 5,6,7,8-tetrahydro-imidazo[1,2-a]pyridines, compounds structurally related to 1-(Furan-2-ylmethyl)-3-(1-(6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-yl)urea, has shown significant antiprotozoal activity. These findings indicate the potential for these compounds to be developed into antiprotozoal agents, contributing to the field of infectious disease treatment (Ismail et al., 2004).